![molecular formula C28H31N5O4S B2520772 2-(5-{[2-(cyclohexylamino)-2-oxoethyl]thio}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-(4-methoxybenzyl)acetamide CAS No. 1173771-51-1](/img/structure/B2520772.png)
2-(5-{[2-(cyclohexylamino)-2-oxoethyl]thio}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-(4-methoxybenzyl)acetamide
Description
2-(5-{[2-(cyclohexylamino)-2-oxoethyl]thio}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-(4-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C28H31N5O4S and its molecular weight is 533.65. The purity is usually 95%.
BenchChem offers high-quality 2-(5-{[2-(cyclohexylamino)-2-oxoethyl]thio}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-(4-methoxybenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-{[2-(cyclohexylamino)-2-oxoethyl]thio}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-(4-methoxybenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) cross-coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the coupling of organoboron compounds with organic halides or pseudohalides (such as aryl or vinyl halides). This reaction is widely used in synthetic chemistry, medicinal chemistry, and materials science. Our compound can serve as a valuable boron reagent in SM coupling reactions .
Mechanism::Indeno[1,2-b]furan-4-ones Synthesis
Our compound can participate in a one-pot three-component reaction in water to yield 2-(cyclohexylamino)-3-aryl-indeno[1,2-b]furan-4-ones. This green protocol avoids toxic solvents and provides good yields. The reaction involves aldehydes, 1,3-indandione, and cyclohexylisocyanide .
2,3-Dihydroimidazo[1,2-c]pyrimidine-2-carboxylic Acid Synthesis
This compound can be a precursor for 2,3-dihydroimidazo[1,2-c]pyrimidine-2-carboxylic acid, which has potential applications in drug development. The synthesis involves a continuous process using microfluidics and catalytic oxidation of 2-mercaptobenzothiazole and cyclohexylamine with pure oxygen .
Histone Deacetylase (HDAC) Inhibitors
Considering its structure, our compound could be explored as an HDAC inhibitor. HDAC inhibitors play a crucial role in epigenetic modifications and cancer treatment. Combining HDAC inhibitors with other agents (e.g., PI3K inhibitors) may enhance therapeutic effects .
properties
IUPAC Name |
2-[5-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H31N5O4S/c1-37-20-13-11-18(12-14-20)16-29-24(34)15-23-27(36)33-26(31-23)21-9-5-6-10-22(21)32-28(33)38-17-25(35)30-19-7-3-2-4-8-19/h5-6,9-14,19,23H,2-4,7-8,15-17H2,1H3,(H,29,34)(H,30,35) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBVOEZVTNDZTMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NC5CCCCC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H31N5O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
533.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-{[2-({[(4-methoxyphenyl)methyl]carbamoyl}methyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide | |
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